![molecular formula C15H26N2O B610448 Spartein-5-ol CAS No. 2122-29-4](/img/structure/B610448.png)
Spartein-5-ol
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Overview
Description
Retamine is an alkaloid from Spartium junceum.
Scientific Research Applications
Metabolism and Pharmacogenetics
Sparteine Metabolism in Different Populations
Research has shown that sparteine metabolism varies among different populations, with distinct phenotypes related to its oxidation observed. This variation suggests genetic factors influencing the metabolism of sparteine in these populations (Vinks et al., 1982).
Genetic Polymorphism in Sparteine Metabolism
Studies have identified a genetic polymorphism in the metabolism of sparteine, which is used as an antiarrhythmic and oxytocic drug. This polymorphism is characterized by two phenotypes - extensive and poor metabolizers, influenced by genetic factors (Eichelbaum et al., 1986).
Asymmetric Synthesis
- Use in Asymmetric Synthesis: Sparteine has been explored for its use as a chiral ligand in asymmetric synthesis. The development of sparteine surrogates has enhanced the versatility and applicability of this compound in various chemical syntheses (O’Brien, 2008).
Pharmacological Properties
Anticonvulsant Properties
Sparteine has been studied for its potential anticonvulsant effects in various models of acute seizures and status epilepticus. Research suggests that sparteine may modulate neuronal excitability, potentially through activation of specific receptor subtypes (Villalpando-Vargas & Medina-Ceja, 2016).
Anticancer Effects
Recent studies have explored sparteine's anticancer potential, particularly against cervical cancer. Research indicates that sparteine can induce apoptosis, cell cycle arrest, and inhibit certain signaling pathways in cancer cells (Liang & Liu, 2021).
Interaction with Other Drugs
- Interaction with Cardiovascular Drugs: Sparteine's oxidation can be competitively inhibited by various cardiovascular drugs. This interaction suggests that sparteine and these drugs may share common metabolic pathways, potentially influenced by genetic factors (Otton et al., 1984).
properties
CAS RN |
2122-29-4 |
---|---|
Product Name |
Spartein-5-ol |
Molecular Formula |
C15H26N2O |
Molecular Weight |
250.38 |
IUPAC Name |
(1R,2S,3S,9S,10S)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecan-3-ol |
InChI |
InChI=1S/C15H26N2O/c18-14-5-3-7-17-9-11-8-12(15(14)17)10-16-6-2-1-4-13(11)16/h11-15,18H,1-10H2/t11-,12+,13-,14-,15-/m0/s1 |
InChI Key |
JMXNBIDTNISOTA-MRLBHPIUSA-N |
SMILES |
C1CCN2CC3CC(C2C1)CN4C3C(CCC4)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Retamine; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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